Cas no 1414846-62-0 ((3E)-4-(1H-imidazol-2-yl)but-3-en-2-one)

• Product Name: (3E)-4-(1H-imidazol-2-yl)but-3-en-2-one
• CAS No: 1414846-62-0
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 5806282
• PubChem ID: 12689514
• Update Time: 2024-01-14

(3E)-4-(1H-imidazol-2-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• (3E)-4-(1H-imidazol-2-yl)but-3-en-2-one
• EN300-7353872
• AKOS006357227
• (E)-4-(1H-imidazol-2-yl)but-3-en-2-one
• EN300-1859560
• 4-(1H-imidazol-2-yl)but-3-en-2-one
• 1414846-62-0
• SCHEMBL16853978

• Inchi： 1S/C7H8N2O/c1-6(10)2-3-7-8-4-5-9-7/h2-5H,1H3,(H,8,9)/b3-2+
• InChI Key： UUYBPRADVKXGFI-NSCUHMNNSA-N
• SMILES： O=C(C)/C=C/C1=NC=CN1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles